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Compound of Interest

Compound Name: Trimethylacetic anhydride

Cat. No.: B029199

Essential Guide to Handling Trimethylacetic
Anhydride

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when working with reactive chemicals like Trimethylacetic anhydride.
This guide provides essential, immediate safety and logistical information, including detailed
operational and disposal plans, to foster a secure and efficient research environment.

DANGER Trimethylacetic anhydride is a flammable and corrosive liquid and vapor that
causes severe skin burns and eye damage. It may also cause respiratory irritation.[1][2] Handle
with extreme caution in a well-ventilated area, away from heat, sparks, and open flames.[1][3]

[4115]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling
Trimethylacetic anhydride. Always inspect PPE before use and ensure it is appropriate for
the concentration and quantity of the chemical being handled.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b029199?utm_src=pdf-interest
https://www.benchchem.com/product/b029199?utm_src=pdf-body
https://www.benchchem.com/product/b029199?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC162442500&countryCode=US&language=en
https://www.angenechemical.com/sds/1538-75-6.pdf
https://www.fishersci.com/store/msds?partNumber=AC162442500&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/35042.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22983~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:25:42~~Trimethylacetic%20anhydride~~
https://store.apolloscientific.co.uk/storage/msds/OR323269_msds.pdf
https://www.benchchem.com/product/b029199?utm_src=pdf-body
https://www.angenechemical.com/sds/1538-75-6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific Recommendations

Standards/Regulations

Eye and Face

Chemical safety goggles or a
full-face shield are mandatory
to protect against splashes.[3]
[5] Standard safety glasses are

not sufficient.[5]

OSHA 29 CFR 1910.133,
European Standard EN166[1]

[3]

Skin

Wear appropriate chemical-
resistant gloves (e.g., elbow-
length PVC gloves) and
protective clothing to prevent
skin contact.[3][5] A PVC
protective suit may be
necessary for severe exposure
scenarios.[5] Contaminated
leather items should be
destroyed.[5]

ASINZS 2161[6]

Respiratory

Use a NIOSH/MSHA approved
respirator or a European
Standard EN 149 approved
respirator if working outside of
a chemical fume hood or if
exposure limits are exceeded.
[4] In case of fire, wear a self-

contained breathing apparatus.

[1]14]

OSHA 29 CFR 1910.134, ANSI
Z88.2, European Standard EN
149[3][4]

Footwear

Wear non-sparking safety or

conductive footwear.[5]

AS/NZS 2210.2[6]

Chemical Properties and Hazards
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Property Value Reference

Flash Point 57 °C (134.6 °F) [3]

Flammable liquid and vapor.[1]
[2][4] Causes severe skin

Hazards burns and eye damage.[1][2]
[4] Corrosive.[4] Moisture

sensitive.[3]

Operational Plan for Handling Trimethylacetic
Anhydride

1. Engineering Controls and Preparation:
» Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

e Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[1][3][4]

» Use explosion-proof electrical, ventilating, and lighting equipment.[1][4][5]

e Ground and bond all containers when transferring the material to prevent static discharge.[3]

[4]15]

o Have appropriate fire extinguishing media available, such as dry chemical, carbon dioxide,
water spray, or alcohol-resistant foam.[3][4]

2. Handling Procedure:

e Don all required personal protective equipment as outlined in the table above.
e Use only non-sparking tools.[1][4][5]

e Avoid all personal contact, including inhalation of vapors.[5]

e Do not allow the chemical to come into contact with water or moist air.[3]
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Keep the container tightly closed when not in use.[1][3][4][5]

. Storage:

Store in a cool, dry, and well-ventilated area designated for flammable and corrosive
materials.[1][4][5]

Keep containers away from heat, sparks, open flames, and other sources of ignition.[1][3][4]

[5]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[1]

Disposal Plan

Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[3]
Consult state and local hazardous waste regulations for complete and accurate
classification.[3]

Container Disposal: Empty containers retain product residue and can be dangerous.[3][7] Do
not pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat,
sparks, or open flames.[3] Dispose of contaminated packaging in a hazardous or special
waste collection point.[7]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[1]

[8]

Emergency Procedures: Spill Response Workflow

In the event of a spill, follow the procedures outlined below.

© 2025 BenchChem. All rights reserved. 417 Tech Support
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Trimethylacetic Anhydride Spill Response

Immediate Actions

Evacuate non-essential personnel
and move upwind

'

Remove all sources of ignition
(flames, sparks, hot surfaces)

'

Increase ventilation

Don Appro&niate PPE

Wear:
- Self-contained breathing apparatus
- Chemical resistant gloves
- Protective clothing
- Eye and face protection

Containmerjt & Cleanup

Stop the leak if it is safe to do so

;

Contain the spill with inert absorbent material
(vermiculite, sand, or earth)

'

Absorb the remaining product

'

Collect residue using non-sparking tools
into a labeled, sealable container for disposal

'

Wash the area, preventing runoff into drains

Dispvosal

Dispose of waste as hazardous material
in accordance with regulations

Click to download full resolution via product page

Caption: Workflow for responding to a Trimethylacetic anhydride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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